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Compound of Interest

Compound Name: Neodecanoyl chloride

Cat. No.: B1347055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and emergency

procedures for Neodecanoyl chloride (CAS No: 40292-82-8), compiled from publicly available

Safety Data Sheets (SDS). It is intended for professionals in research and development who

handle this chemical.

Chemical Identification and Properties
Neodecanoyl chloride, also known as NDCL or 7,7-dimethyloctanoyl chloride, is a versatile

acyl chloride used as a reagent and intermediate in the synthesis of pharmaceuticals,

agrochemicals, and specialty polymers.[1][2][3] Its high reactivity necessitates strict adherence

to safety protocols.

Physical and Chemical Properties
The physical and chemical properties of Neodecanoyl chloride are summarized below. Note

that some discrepancies exist across different suppliers for values such as boiling point and

flash point; the range of reported values is provided.
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Property Value Source(s)

CAS Number 40292-82-8 [1][2][4][5][6][7][8]

Molecular Formula C₁₀H₁₉ClO [1][2][4][5][6][7][8]

Molecular Weight 190.71 g/mol [1][2][4][5][8]

Appearance

Clear, colorless to slightly

yellowish liquid with a pungent

odor

[2][3][7][9]

Boiling Point 209-217.3 °C at 760 mmHg [1][7][10][11]

Melting Point -75 °C [4][11]

Density 0.943 - 0.99 g/cm³ at 20°C [1][2][7][10][11][12]

Flash Point 69.1 - 86 °C (Closed Cup) [1][7][10][11]

Vapor Pressure 0.134 mmHg at 25°C [1]

Solubility

Reacts with and decomposes

in water. Soluble in common

organic solvents (e.g.,

acetone, toluene, THF).

[2][7][12]

Hazard Identification and Classification
Neodecanoyl chloride is classified as a hazardous substance under the Globally Harmonized

System (GHS). The primary hazards are acute toxicity upon inhalation, severe skin corrosion,

and eye damage.[4][5]
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled

Skin Corrosion/Irritation Sub-category 1B
H314: Causes severe skin

burns and eye damage

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Corrosive to Metals Category 1
H290: May be corrosive to

metals

Signal Word:Danger[4][5]

GHS Pictograms:

alt text

alt text

Toxicological Information
The primary toxicological concern is acute toxicity via the inhalation route. It is also corrosive

and can cause severe, irreversible damage to skin and eyes upon contact.[4][5][7]

Endpoint Species Value Source(s)

LD₅₀ (Oral) Rat 2180 mg/kg [7]

Experimental Protocols
Detailed experimental methodologies for the toxicological data cited (e.g., the specific protocol

for the rat oral LD₅₀ study) are not provided within publicly available Safety Data Sheets. These

studies are typically performed according to established OECD or EPA guidelines, but the

source documents do not specify the exact protocols used.

Emergency Procedures and First Aid
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Immediate action is critical in the event of exposure. The following diagrams outline the

workflows for first aid and accidental release scenarios.

First Aid Workflow

Route of Exposure

Immediate Action (GET MEDICAL HELP IMMEDIATELY for all exposures)

Inhalation Move victim to fresh air.
If not breathing, give artificial respiration.

If breathing is difficult, give oxygen.

Skin Contact Immediately remove all contaminated clothing.
Wash skin with soap and plenty of water.

Eye Contact

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Ingestion

Rinse mouth with water.
DO NOT induce vomiting.

Click to download full resolution via product page

Caption: First aid response workflow for Neodecanoyl chloride exposure.[4][7][13][14]

Accidental Release Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1347055?utm_src=pdf-body-img
https://www.benchchem.com/product/b1347055?utm_src=pdf-body
https://www.chemicalbook.com/msds/neodecanoyl-chloride.pdf
https://framochem.com/wp-content/uploads/2024/12/TDS_Neodecanoyl-Chloride-NEODCL.pdf
https://www.fishersci.com/store/msds?partNumber=AAA19486&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-GB-Site/en_US/-/GBP/ShowDocument-File?ProductSKU=MDA_CHEM-802182&DocumentId=802182_SDS_CY_EN.PDF&DocumentType=MSD&Language=EN&Country=CY&Origin=PDP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Evacuate personnel to safe areas.
Ensure adequate ventilation.

Remove all sources of ignition.
Use non-sparking tools.

Wear full PPE:
Self-contained breathing apparatus (SCBA),
chemical resistant gloves, splash goggles,

and protective clothing.

Prevent further leakage.
Do not let chemical enter drains.

Contain and collect spillage with
on-combustible absorbent material

(e.g., sand, earth, vermiculite).

Collect in suitable, closed containers
for disposal according to regulations.

Decontaminate Area

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill.[4][6][13]
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Handling, Storage, and Personal Protection
Proper handling and storage procedures are essential to minimize risk.

Safe Handling and PPE
Personnel must be trained on the specific hazards of Neodecanoyl chloride. All handling

should occur in a controlled environment with appropriate engineering controls and personal

protective equipment (PPE).

Engineering & Administrative Controls Personal Protective Equipment (PPE)

Handle only in a well-ventilated area
or chemical fume hood.

Avoid contact with skin, eyes, and clothing.
Do not breathe vapors or mist.

Wash hands thoroughly after handling.

Respiratory Protection:
Wear a NIOSH/MSHA approved respirator

if exposure limits are exceeded.

Eye/Face Protection:
Tightly fitting safety goggles and face shield.

Hand Protection:
Wear suitable chemical-resistant gloves.

Body Protection:
Wear protective clothing to prevent skin exposure.

Task: Handling Neodecanoyl Chloride

Click to download full resolution via product page

Caption: Required controls and PPE for handling Neodecanoyl chloride.[4][6][7][13]
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Storage Requirements
Conditions: Store in a cool, dry, and well-ventilated place away from incompatible materials.

[4][6][7]

Containers: Keep containers tightly closed and store in the original container, which should

be corrosion-resistant.[4][6][13]

Security: Store in a locked-up, designated corrosives area.[4][13]

Incompatibilities: Avoid contact with water, strong bases, alcohols, and amines.[13] Reacts

with water to yield hydrochloric acid and neodecanoic acid.[7]

Fire-Fighting and Disposal
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[4]

[13] Do not use a direct water jet, as the substance reacts with water.

Firefighter Protection: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous vapors and decomposition

products like hydrogen chloride gas and phosgene.[4][13]

Disposal: Waste is classified as hazardous.[15] Dispose of contents and container to an

approved waste disposal plant in accordance with local, regional, and national regulations.[4]

[15] Do not allow the product to enter drains or waterways.[4][6][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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